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Abstract

This technical guide provides a comprehensive toxicological profile of 4-tert-
amylcyclohexanol (CAS RN 5349-51-9), a fragrance ingredient and chemical intermediate.
Due to a notable lack of publicly available toxicological data for 4-tert-amylcyclohexanol, this
guide employs a read-across approach, leveraging the extensive data available for the
structurally analogous substance, 4-tert-butylcyclohexanol (CAS RN 98-52-2). This document
is intended for researchers, scientists, and drug development professionals, offering a detailed
examination of the substance's chemical and physical properties, manufacturing and uses,
toxicokinetics, and a thorough toxicological assessment including acute and chronic effects,
irritation and sensitization potential, genotoxicity, carcinogenicity, and reproductive toxicity. The
guide also covers ecotoxicological effects and provides an overview of relevant experimental
protocols based on OECD guidelines.

Introduction and Statement of Read-Across
Approach
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4-tert-Amylcyclohexanol is a synthetic alcohol used primarily in the fragrance industry. A
comprehensive understanding of its toxicological profile is essential for ensuring its safe use
and for regulatory compliance. However, a thorough review of the scientific literature and
regulatory databases reveals a significant data gap for this specific compound.

In contrast, 4-tert-butylcyclohexanol, a closely related chemical with a similar molecular
structure and functional groups, has been extensively studied. The structural similarity between
these two compounds allows for a scientifically justified read-across approach to predict the
toxicological properties of 4-tert-amylcyclohexanol. This guide will therefore present the
available data for 4-tert-butylcyclohexanol as a surrogate for 4-tert-amylcyclohexanol, with
this assumption being clearly noted throughout the document. All toxicological data presented
herein, unless explicitly stated otherwise, pertains to 4-tert-butylcyclohexanol.

Chemical Identity and Physicochemical Properties

A clear understanding of the chemical and physical properties of a substance is fundamental to
assessing its toxicological and environmental fate.

Property 4-tert-Amylcyclohexanol 4-tert-Butylcyclohexanol
CAS Registry Number 5349-51-9 98-52-2
Molecular Formula C11H220 C10H200
Molecular Weight 170.29 g/mol 156.27 g/mol
N White crystalline powder or
Appearance Not specified
chunks.[1]
Boiling Point Not specified 224 - 228 °CJ[1]
Melting Point Not specified 62-70 °C
Water Solubility Not specified 264 mg/L at 20 °C
Log Pow (Octanol/Water -~
Not specified 3.23

Partition Coefficient)

Manufacturing and Uses
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Manufacturing Process

The synthesis of 4-tert-alkylcyclohexanols, such as the butyl and amyl variants, generally
involves a two-step process. The first step is the alkylation of phenol with the corresponding
alkene (e.g., isobutylene for the butyl derivative, amylene for the amyl derivative). This is
followed by the catalytic hydrogenation of the resulting 4-tert-alkylphenol to yield the
corresponding cyclohexanol derivative. The process typically produces a mixture of cis and

trans isomers.

4-tert-Amylphenol

4-tert-Amylcyclohexanol
(cis/trans mixture)

Click to download full resolution via product page

Caption: General manufacturing process for 4-tert-alkylcyclohexanols.

Commercial and Industrial Uses

4-tert-Amylcyclohexanol is primarily used as a fragrance ingredient in a variety of consumer
products, including perfumes, soaps, detergents, and other personal care items. Its
characteristic woody and floral scent makes it a valuable component in fragrance formulations.

Toxicokinetics: Absorption, Distribution,
Metabolism, and Excretion (ADME)

While specific data for 4-tert-amylcyclohexanol is unavailable, the toxicokinetic profile of 4-
tert-butylcyclohexanol suggests that it is likely absorbed through the skin and gastrointestinal
tract. Due to its lipophilic nature (Log Pow > 3), it may be distributed to fatty tissues.
Metabolism is expected to occur in the liver, primarily through oxidation and conjugation
pathways, to facilitate excretion.
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Toxicological Profile (Read-Across from 4-tert-
Butylcyclohexanol)

This section details the toxicological endpoints for 4-tert-butylcyclohexanol, which are used to
infer the potential hazards of 4-tert-amylcyclohexanol.

: Toxici

Route Species Value Reference
Oral (LDso) Rat 4,200 mg/kg bw [2]

Dermal (LDso) Rabbit > 5,000 mg/kg bw [2]
Inhalation (LCso) Rat > 0.221 mg/L air (4h)

Based on these results, 4-tert-butylcyclohexanol has a low order of acute toxicity via the oral
and dermal routes.

Skin and Eye Irritation

o Skin Irritation: Studies on rabbits have shown that 4-tert-butylcyclohexanol is not a skin
irritant.[1]

o Eye Irritation: 4-tert-butylcyclohexanol is classified as causing serious eye irritation.[2]

Skin Sensitization

In a guinea pig maximization study, 4-tert-butylcyclohexanol was not found to be a skin
sensitizer.[1] However, some studies on the trans-isomer have indicated a potential for
sensitization.

Sub-chronic and Chronic Toxicity

There is limited publicly available data on the sub-chronic and chronic toxicity of 4-tert-
butylcyclohexanol.

Genotoxicity

© 2026 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b1294309/docs?utm_src=pdf-body#toxicological-profile-of-4-tert-amylcyclohexanol-an-in-depth-technical-guide
https://www.semanticscholar.org/paper/Alkylphenol-ethoxylates-and-alkylphenols--update-on-Kovarova-Blahova/2e7c673d698cdf702fe8421938f61d091c8eb23f
https://www.semanticscholar.org/paper/Alkylphenol-ethoxylates-and-alkylphenols--update-on-Kovarova-Blahova/2e7c673d698cdf702fe8421938f61d091c8eb23f
https://www.echemi.com/sds/4-tert-butylcyclohexanol-pid_Rock35610.html
https://www.semanticscholar.org/paper/Alkylphenol-ethoxylates-and-alkylphenols--update-on-Kovarova-Blahova/2e7c673d698cdf702fe8421938f61d091c8eb23f
https://www.echemi.com/sds/4-tert-butylcyclohexanol-pid_Rock35610.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294309?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

4-tert-butylcyclohexanol has been evaluated for its genotoxic potential in a bacterial reverse
mutation assay (Ames test). While an increase in revertant colonies was observed in one strain
(TA1537) with metabolic activation, the overall conclusion from a battery of tests is that 4-tert-
butylcyclohexanol does not present a concern for genotoxicity.[3]

Carcinogenicity
No long-term carcinogenicity studies on 4-tert-butylcyclohexanol have been identified in the

public domain.

Reproductive and Developmental Toxicity

Data on the reproductive and developmental toxicity of 4-tert-butylcyclohexanol is limited.
Studies on the related compound, 4-tert-butylcyclohexyl acetate, did not indicate
developmental toxicity in rats.

Ecotoxicological Profile

The environmental fate and effects of 4-tert-amylcyclohexanol are not well-documented.
However, data for 4-tert-butylcyclohexanol can provide some insights.

» Biodegradation: 4-tert-Butylcyclohexanol is considered to be readily biodegradable.
e Bioaccumulation: With a Log Pow greater than 3, there is a potential for bioaccumulation.

e Aquatic Toxicity: 4-tert-Butylcyclohexanol is considered harmful to aquatic life.[2]

Experimental Protocols

The following are generalized protocols for key toxicological assessments, based on OECD
guidelines. These methodologies are standard in the field for evaluating the safety of chemicals
like 4-tert-amylcyclohexanol.

Acute Oral Toxicity - OECD 423 (Acute Toxic Class
Method)

e Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.
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o Dose Administration: The test substance is administered orally by gavage at one of the
defined starting dose levels (e.g., 5, 50, 300, or 2000 mg/kg).

» Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.

» Stepwise Procedure: The outcome of the first dose level determines the next step, which
may involve testing at a higher or lower dose level, or stopping the test.

e Endpoint: The test allows for the classification of the substance into a GHS toxicity category.
Skin Irritation - OECD 404
e Animal Selection: Albino rabbits are typically used.

e Test Substance Application: A small amount of the test substance is applied to a shaved
patch of skin on the back of the animal and covered with a gauze patch.

o Exposure: The exposure period is typically 4 hours.

o Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

e Scoring: The severity of the skin reactions is scored according to a standardized grading
system.

Ames Test (Bacterial Reverse Mutation Assay) - OECD
471

o Tester Strains: Several strains of Salmonella typhimurium and Escherichia coli with pre-
existing mutations that render them unable to synthesize a specific amino acid are used.

» Exposure: The tester strains are exposed to the test substance at various concentrations,
both with and without a metabolic activation system (S9 mix).

 Incubation: The treated bacteria are plated on a minimal agar medium that lacks the required
amino acid.
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o Endpoint: The number of revertant colonies (colonies that have undergone a reverse
mutation and can now grow on the minimal medium) is counted. A significant, dose-
dependent increase in revertant colonies indicates a mutagenic potential.
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S9 Metabolic Test Substance Bacterial Strains
Activation Mix (e.g., Salmonella)
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Caption: Simplified workflow for the Ames Test (OECD 471).

Conclusion and Recommendations

The toxicological profile of 4-tert-amylcyclohexanol is largely inferred from data on its close
structural analog, 4-tert-butylcyclohexanol. Based on this read-across approach, 4-tert-
amylcyclohexanol is expected to have a low order of acute toxicity via oral and dermal routes.
It is likely to be a serious eye irritant but not a skin irritant or a significant skin sensitizer. The
available data suggests it is not genotoxic.

Given the data gaps for 4-tert-amylcyclohexanol, the following recommendations are made:

o Generation of Specific Data: It is highly recommended that key toxicological studies,
particularly on skin sensitization and repeated dose toxicity, be conducted specifically on 4-
tert-amylcyclohexanol to confirm the findings of this read-across assessment.

o Further Ecotoxicological Testing: To better understand its environmental impact, studies on
the aquatic toxicity and bioaccumulation potential of 4-tert-amylcyclohexanol are
warranted.

e Occupational Health: Standard industrial hygiene practices should be followed when
handling this substance, including the use of personal protective equipment to prevent eye
contact.

This guide serves as a comprehensive resource based on the current state of knowledge. As
new data becomes available, this profile should be updated to ensure a continued
understanding of the safety of 4-tert-amylcyclohexanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.oecd.org/chemicalsafety/testing/oecdguidelinesforthetestingofchemicals.htm
https://www.benchchem.com/product/b1294309?utm_src=pdf-custom-synthesis#bc-rfq
https://www.echemi.com/sds/4-tert-butylcyclohexanol-pid_Rock35610.html
https://www.semanticscholar.org/paper/Alkylphenol-ethoxylates-and-alkylphenols--update-on-Kovarova-Blahova/2e7c673d698cdf702fe8421938f61d091c8eb23f
https://www.semanticscholar.org/paper/Alkylphenol-ethoxylates-and-alkylphenols--update-on-Kovarova-Blahova/2e7c673d698cdf702fe8421938f61d091c8eb23f
https://echa.europa.eu/fi/registration-dossier/-/registered-dossier/22363/5/1
https://www.benchchem.com/product/b1294309/docs#toxicological-profile-of-4-tert-amylcyclohexanol-an-in-depth-technical-guide
https://www.benchchem.com/product/b1294309/docs#toxicological-profile-of-4-tert-amylcyclohexanol-an-in-depth-technical-guide
https://www.benchchem.com/product/b1294309/docs#toxicological-profile-of-4-tert-amylcyclohexanol-an-in-depth-technical-guide
https://www.benchchem.com/product/b1294309/docs#toxicological-profile-of-4-tert-amylcyclohexanol-an-in-depth-technical-guide
https://www.benchchem.com/product/b1294309?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294309?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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